Cas no 402855-03-2 ((R)-N4-(3-Chloro-4-fluorophenyl)-7-(tetrahydrofuran-3-yloxy)quinazoline-4,6-diamine)

(R)-N4-(3-Chloro-4-fluorophenyl)-7-(tetrahydrofuran-3-yloxy)quinazoline-4,6-diamine structure
402855-03-2 structure
Product Name:(R)-N4-(3-Chloro-4-fluorophenyl)-7-(tetrahydrofuran-3-yloxy)quinazoline-4,6-diamine
CAS No:402855-03-2
MF:C18H16ClFN4O2
MW:374.796646118164
CID:1512410
PubChem ID:66936486
Update Time:2025-07-10

(R)-N4-(3-Chloro-4-fluorophenyl)-7-(tetrahydrofuran-3-yloxy)quinazoline-4,6-diamine Chemical and Physical Properties

Names and Identifiers

    • (R)-N4-(3-Chloro-4-fluorophenyl)-7-(tetrahydrofuran-3-yloxy)quinazoline-4,6-diamine
    • 4-N-(3-chloro-4-fluorophenyl)-7-[(3R)-oxolan-3-yl]oxyquinazoline-4,6-diamine
    • (R)-N4-(3-Chloro-4-fluorophenyl)-7-((tetrahydrofuran-3-yl)oxy)quinazoline-4,6-diamine
    • 6-Amino-4-[(3-chloro-4-fluorophenyl)amino]-7-((R)-tetrahydrofuran-3-yloxy)quinazoline
    • 4,6-Quinazolinediamine, N4-(3-chloro-4-fluorophenyl)-7-[[(3R)-tetrahydro-3-furanyl]oxy]-
    • SCHEMBL1190518
    • E82041
    • (R)-N4-(3-Chloro-4-fluorophenyl)-7-((tetrahydrofuran-3-yl)oxy)quinazoline-4,6-diamine (Afatinib Impurity)
    • C18H16ClFN4O2
    • CS-0164321
    • BIQABKFYKJRXII-LLVKDONJSA-N
    • 402855-03-2
    • MDL: MFCD22577153
    • Inchi: 1S/C18H16ClFN4O2/c19-13-5-10(1-2-14(13)20)24-18-12-6-15(21)17(7-16(12)22-9-23-18)26-11-3-4-25-8-11/h1-2,5-7,9,11H,3-4,8,21H2,(H,22,23,24)/t11-/m1/s1
    • InChI Key: BIQABKFYKJRXII-LLVKDONJSA-N
    • SMILES: ClC1=C(C=CC(=C1)NC1=C2C=C(C(=CC2=NC=N1)O[C@H]1COCC1)N)F

Computed Properties

  • Exact Mass: 374.0945816 g/mol
  • Monoisotopic Mass: 374.0945816 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 374.8
  • XLogP3: 3.5
  • Topological Polar Surface Area: 82.3

Experimental Properties

  • Density: 1.473±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: NA
  • Boiling Point: 559.0±50.0 °C at 760 mmHg
  • Flash Point: 291.9±30.1 °C
  • Solubility: Insuluble (2.1E-4 g/L) (25 ºC),
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

(R)-N4-(3-Chloro-4-fluorophenyl)-7-(tetrahydrofuran-3-yloxy)quinazoline-4,6-diamine Security Information

(R)-N4-(3-Chloro-4-fluorophenyl)-7-(tetrahydrofuran-3-yloxy)quinazoline-4,6-diamine Pricemore >>

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